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Compound of Interest

Compound Name: 1-Bromo-4,4,4-trifluorobutane

Cat. No.: B1268044

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4,4,4-
trifluorobutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-4,4,4-trifluorobutane (CAS No. 406-81-5) is a fluorinated organic compound of
significant interest in the fields of medicinal chemistry, agrochemicals, and materials science.[1]
Its unique molecular structure, featuring a reactive bromine atom and a stable trifluoromethyl
group, makes it a valuable building block for introducing trifluorobutyl moieties into more
complex molecules.[1][2] This guide provides a comprehensive overview of its core
physicochemical properties, general experimental methodologies for their determination, and a
visualization of its structural characteristics relevant to its chemical reactivity.

Chemical Identity and Structure

1-Bromo-4,4,4-trifluorobutane is a colorless liquid with a faint, sweet odor.[3] Its structure
consists of a four-carbon chain with a bromine atom at one end and a trifluoromethyl group at
the other.[2][3]

e |[UPAC Name: 4-bromo-1,1,1-trifluorobutane[4]

e CAS Number: 406-81-5[5]
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Synonyms: 4,4,4-Trifluoro-1-bromobutane, 4,4,4-Trifluorobutyl bromide[1][4]

Molecular Formula: CaHeBrFs[1][6]

InChiKey: DBCAQXHNJOFNGC-UHFFFAOY SA-N[4]

Canonical SMILES: C(CC(F)(F)F)CBr[3][4]

Physicochemical Properties

The key physicochemical data for 1-Bromo-4,4,4-trifluorobutane are summarized in the table
below. This data is essential for designing synthetic routes, understanding its behavior in
different solvents, and for purification processes.

Property Value Source(s)

Molecular Weight 190.99 g/mol [1114]

Appearance Clear, colorless liquid [1][6]1[7]

Boiling Point 103 -105°C [1][6]

Density 1.555 g/cm3 [1]

Refractive Index (@ 20°C) 1.3820 [11[7]

Melting Point No data available [6]

Water Solubility S[-Jar-ingly soluble / Not 3]
miscible

Purity >97.5% - 99% [11[7]

Experimental Protocols for Property Determination

While specific, detailed experimental protocols for 1-Bromo-4,4,4-trifluorobutane are
proprietary to manufacturers, the following are standard methodologies used to determine the
key properties listed above.

» Boiling Point Determination: The boiling point is typically measured at atmospheric pressure
using distillation. A sample of the liquid is heated in a distillation apparatus, and the
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temperature at which the liquid and vapor phases are in equilibrium (i.e., the temperature at
which it actively boils and condenses) is recorded. For accuracy, the thermometer is placed
so that the bulb is just below the level of the side-arm of the distillation flask.

e Density Measurement: The density of a liquid can be determined using a pycnometer or a
digital density meter. A pycnometer is a flask with a specific, known volume. It is weighed
empty, then filled with the substance and weighed again. The density is calculated by
dividing the mass of the substance by the known volume. Digital density meters measure the
oscillation of a U-shaped tube filled with the sample to determine its density.

o Refractive Index Measurement: The refractive index is measured using a refractometer, often
an Abbé refractometer. A small drop of the liquid is placed on the prism, and light is passed
through it. The instrument measures the angle at which the light is bent (refracted), which is
a characteristic property of the substance. The measurement is typically temperature-
controlled, commonly at 20°C.

o Purity Analysis (Gas Chromatography - GC): The purity, or assay, is most commonly
determined by Gas Chromatography (GC). A small, volatilized sample is injected into a long
column. An inert carrier gas flows through the column. Different components of the sample
travel through the column at different rates depending on their chemical properties. A
detector at the end of the column records the time and amount of each component, allowing
for the calculation of the percentage purity of the target compound.[7]

Chemical Reactivity and Applications

The physicochemical properties of 1-Bromo-4,4,4-trifluorobutane directly influence its
reactivity and utility as a chemical intermediate.

o Reactive Site: The carbon-bromine bond is the primary site of reactivity. Bromine is a good
leaving group, making the compound an excellent substrate for nucleophilic substitution
(Sn2) reactions.[1][2] This allows for the straightforward introduction of the 4,4,4-trifluorobutyl
group into various molecules.

« Influence of the Trifluoromethyl Group: The trifluoromethyl (-CF3) group is strongly electron-
withdrawing and highly lipophilic. Its incorporation into drug candidates can significantly
enhance properties such as metabolic stability, bioavailability, and binding affinity.[8]
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o Applications: Due to these features, 1-Bromo-4,4,4-trifluorobutane is a key building block
in the synthesis of novel pharmaceuticals and agrochemicals.[1] It is also used in materials
science for creating specialty polymers and coatings with enhanced thermal and chemical
resistance.[1]

Visualization of Structural Features

The following diagram illustrates the key structural components of 1-Bromo-4,4,4-
trifluorobutane and their relationship to its primary chemical function as an alkylating agent.

Structural Features and Reactivity of 1-Bromo-4,4,4-trifluorobutane
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Caption: Key functional groups of 1-Bromo-4,4,4-trifluorobutane and their influence on its
chemical properties.
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Safety and Handling

1-Bromo-4,4,4-trifluorobutane is classified as an irritant, causing skin and serious eye
irritation.[9] It may also cause respiratory irritation.[9] Therefore, appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
handling this chemical.[5] All work should be conducted in a well-ventilated area or a chemical
fume hood.[5][9] If exposed to high temperatures, it may emit toxic fumes.[3]

Conclusion

1-Bromo-4,4,4-trifluorobutane is a versatile and valuable reagent for modern chemical
synthesis. Its well-defined physicochemical properties, dominated by the reactivity of its
bromine atom and the stabilizing effects of the trifluoromethyl group, make it a preferred
building block for developing advanced materials and biologically active molecules. A thorough
understanding of its properties and safe handling procedures is crucial for its effective
application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["1-Bromo-4,4,4-trifluorobutane" physicochemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268044+#1-bromo-4-4-4-trifluorobutane-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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